1'-(Prop-2-enoyl)-[1,4'-bipiperidine]-4'-carboxamide

• IUPAC Name: 4-piperidin-1-yl-1-prop-2-enoylpiperidine-4-carboxamide
• InChI: InChI=1S/C14H23N3O2/c1-2-12(18)16-10-6-14(7-11-16,13(15)19)17-8-4-3-5-9-17/h2H,1,3-11H2,(H2,15,19)
• InChI Key: SQOHAYCMXHQNNA-UHFFFAOYSA-N
• Canonical SMILES: C=CC(=O)N1CCC(CC1)(C(=O)N)N2CCCCC2
• Molecular Formula: C14H23N3O2
• Molecular Weight: 265.35 g/mol
• CAS No.: 2286459-86-5

Description

1'-(Prop-2-enoyl)-[1,4'-bipiperidine]-4'-carboxamide is a useful research compound. Its molecular formula is C14H23N3O2 and its molecular weight is 265.357. The purity is usually 95%.
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Scientific Research Applications

Chemical Synthesis and Modification

Research in chemical synthesis often explores the development of new methods for creating complex molecules. For instance, the study by Khan et al. (2005) discusses an efficient synthesis process for pyrazolo[4,3-d]pyrimidin-7-ones, highlighting the broader category of chemical transformations involving carboxamide compounds, which may be relevant to the synthesis or modification of 1'-(Prop-2-enoyl)-[1,4'-bipiperidine]-4'-carboxamide (Khan et al., 2005).

Biological Applications

In the realm of biology, compounds like this compound may be investigated for their potential biological activities. For example, Morán-Ramallal et al. (2007) report on the kinetic resolution of aziridine-2-carboxamides by Rhodococcus rhodochrous, leading to enantiopure products, which could be a step towards discovering new bioactive compounds or pharmaceutical intermediates (Morán-Ramallal et al., 2007).

Medicinal Chemistry Building Blocks

Compounds like this compound might serve as building blocks or intermediates in medicinal chemistry. Rey-Rodriguez et al. (2018) discuss the intermolecular rhodium(II)-catalyzed C(sp3)-H amination of enamides, yielding 4-aminopiperidine derivatives, which are valuable in drug discovery and development (Rey-Rodriguez et al., 2018).

Mechanism of Action

Without specific context, it’s challenging to predict the exact mechanism of action of this compound. If it’s intended for use as a drug, its mechanism would depend on its interactions with biological targets.

Safety and Hazards

The safety and hazards associated with this compound would depend on its reactivity and biological activity. For instance, compounds containing acryloyl groups can be irritants and potentially toxic.

Future Directions

The potential applications and future directions for this compound would depend on its properties and reactivity. It could potentially be explored for use in fields like medicinal chemistry, materials science, or synthetic chemistry.